[5-Acetamido-3-acetyloxy-6-phenylmethoxy-4-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate

Specification

• Molecular Formula: C33H43NO17
• Molecular Weight: 725.7 g/mol
• IUPAC Name: [5-acetamido-3-acetyloxy-6-phenylmethoxy-4-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C33H43NO17/c1-16(35)34-26-29(27(45-19(4)38)24(14-42-17(2)36)49-32(26)44-13-23-11-9-8-10-12-23)51-33-31(48-22(7)41)30(47-21(6)40)28(46-20(5)39)25(50-33)15-43-18(3)37/h8-12,24-33H,13-15H2,1-7H3,(H,34,35)
• Standard InChI Key: JRXJPDIFFVHMRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)COC(=O)C)OC(=O)C)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a central oxane (pyranose) ring system substituted with multiple acetylated hydroxyl groups, a phenylmethoxy moiety, and an acetamido group. The presence of these functional groups confers unique electronic and steric properties, influencing its reactivity and interactions. The full IUPAC name reflects its substitution pattern: a 5-acetamido group, 3-acetyloxy and 6-phenylmethoxy substituents on one oxan-2-yl ring, and a 4-position linked to another oxan-2-yl ring bearing three acetyloxy groups and an acetyloxymethyl side chain.

Synthesis and Preparation Methods

Multi-Step Organic Synthesis

The synthesis of this compound involves sequential functionalization of oxane intermediates. A representative pathway includes:

• Glycosylation: Formation of the oxane backbone via acid-catalyzed cyclization of a monosaccharide derivative.

• Acetylation: Protection of hydroxyl groups using acetic anhydride or acetyl chloride under basic conditions (e.g., pyridine).

• Amidation: Introduction of the acetamido group via reaction with acetamide or acetyl chloride in the presence of a coupling agent.

• Etherification: Attachment of the phenylmethoxy group using benzyl bromide and a base such as sodium hydride.

Table 2: Representative Synthesis Steps

Step	Reaction Type	Reagents/Conditions	Purpose
1	Glycosylation	$\text{H}_2\text{SO}_4$, heat	Cyclization to form oxane ring
2	Acetylation	Acetic anhydride, pyridine	Protect hydroxyl groups
3	Amidation	Acetamide, DCC	Introduce acetamido group
4	Etherification	Benzyl bromide, NaH	Attach phenylmethoxy substituent

Industrial-scale production would optimize these steps for yield and purity, potentially employing continuous-flow reactors and advanced purification techniques like high-performance liquid chromatography (HPLC).

Chemical Reactivity and Functional Transformations

Oxidation and Reduction

The compound’s acetyloxy groups are susceptible to hydrolysis under acidic or basic conditions, yielding free hydroxyls. Controlled oxidation with agents like $\text{KMnO}_4$ could convert secondary alcohols to ketones, while reduction with $\text{LiAlH}_4$ might deoxygenate specific positions.

Research Applications

Organic Synthesis

The compound serves as a versatile intermediate for synthesizing glycosylated natural products and drug candidates. Its multiple acetyl groups act as protecting groups, enabling selective deprotection for stepwise functionalization.

Industrial and Pharmacological Prospects

Pharmaceutical Development

The compound’s structural complexity aligns with trends in glycomimetic drug design, targeting lectins or glycosidases involved in diseases like cancer and inflammation. Its acetylated form may also serve as a prodrug, metabolizing to an active hydroxylated derivative in vivo.

Agricultural Chemistry

Derivatives could act as eco-friendly pesticides by mimicking insect chitin structures, disrupting molting or growth cycles. The phenylmethoxy group’s hydrophobicity might enhance soil persistence.